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Compound of Interest

Compound Name:
Methyl 1-hydroxycyclopropane-1-

carboxylate

Cat. No.: B131274 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of Methyl 1-hydroxycyclopropane-1-carboxylate, a reactive cyclopropane

derivative. Adherence to these procedures is critical for minimizing environmental impact and

protecting laboratory personnel.

Chemical and Physical Properties
A summary of the key quantitative data for Methyl 1-hydroxycyclopropane-1-carboxylate is

presented below.

Property Value Source

Molecular Formula C5H8O3 [1][2][3]

Molecular Weight 116.11 g/mol [1]

Purity ≥88% - 97% [2][3][4]

Appearance Clear yellow liquid [2]

Storage Temperature Refrigerator [4]
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Hazard Identification and Safety Precautions
Methyl 1-hydroxycyclopropane-1-carboxylate is classified as a hazardous substance with

the following primary concerns:

Flammability: It is a highly flammable liquid and vapor.[1] Keep away from heat, sparks, open

flames, and hot surfaces.[5] Use of explosion-proof electrical, ventilating, and lighting

equipment is required.[5]

Health Hazards: This chemical can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][4]

Personal Protective Equipment (PPE): Always wear protective gloves, protective clothing,

eye protection, and face protection when handling this substance.[5]

Step-by-Step Disposal Protocol
The disposal of Methyl 1-hydroxycyclopropane-1-carboxylate must be managed through an

approved hazardous waste program.[5][6] Do not discharge this chemical into the sewer

system or dispose of it by evaporation.[6]

1. Waste Identification and Segregation:

Treat all waste containing Methyl 1-hydroxycyclopropane-1-carboxylate as hazardous
waste.[6]
Segregate this waste from other waste streams, particularly from incompatible materials
such as strong oxidizing agents, strong acids, and strong bases.[5]
Keep halogenated and non-halogenated solvent waste separate.[7]

2. Containerization:

Use a designated, compatible waste container for collection. Plastic is often preferred for
chemical waste storage.[8]
The container must be in good condition, with a secure, non-deteriorated screw cap.[9]
Ensure the container is properly labeled as "Hazardous Waste" and clearly identifies the
contents, including "Methyl 1-hydroxycyclopropane-1-carboxylate" and any other
components in the waste mixture.[7]
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Do not fill the container beyond 90% capacity (at least one-inch headroom) to allow for
expansion.[9]

3. Storage in a Satellite Accumulation Area (SAA):

Store the waste container in a designated Satellite Accumulation Area (SAA), which must be
at or near the point of waste generation.[8][9]
The SAA should be inspected weekly for any signs of leakage.[9]
Keep the waste container closed at all times, except when adding waste.[6][8]

4. Empty Container Disposal:

A container that has held Methyl 1-hydroxycyclopropane-1-carboxylate should be
managed as hazardous waste unless properly decontaminated.
For containers that held acutely hazardous waste (P-listed), they must be triple-rinsed with a
suitable solvent.[6] The rinsate must be collected and disposed of as hazardous waste.[6]
After triple-rinsing, the container labels should be defaced, and the cap removed before
disposal as regular trash.[6]

5. Request for Waste Collection:

Once the waste container is full or ready for disposal, submit a waste collection request to
your institution's Environmental Health and Safety (EHS) or equivalent department.[6][8]
Ensure the date the container became full is marked on the waste tag.[6]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
1-hydroxycyclopropane-1-carboxylate and associated materials.
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Disposal Workflow for Methyl 1-hydroxycyclopropane-1-carboxylate
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Caption: Disposal decision workflow for Methyl 1-hydroxycyclopropane-1-carboxylate.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of Methyl 1-hydroxycyclopropane-1-carboxylate, fostering a culture of

safety and environmental responsibility. Always consult your institution's specific waste

management guidelines and the chemical's Safety Data Sheet (SDS) before handling and

disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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